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Compound of Interest

Compound Name: 3-Acetamido-4-nitrobenzoic acid

Cat. No.: B112748 Get Quote

3-Acetamido-4-nitrobenzoic acid, identified by CAS number 54002-27-6, is an important

organic intermediate characterized by its trifunctional nature. The molecule incorporates a

carboxylic acid, an acetamido group, and a nitro group on a benzene ring. This unique

arrangement of functional groups imparts a versatile reactivity profile, making it a valuable

precursor in the synthesis of a wide array of more complex molecules, particularly in the

pharmaceutical and fine chemical industries. The strategic placement of the acetamido and

nitro groups allows for selective chemical transformations, providing a robust platform for

constructing diverse molecular architectures. This guide offers a comprehensive overview of its

chemical properties, synthesis, reactivity, and applications, grounded in established scientific

literature and protocols.

Section 1: Physicochemical and Structural
Properties
The physical and chemical characteristics of a compound are fundamental to its application in

synthesis, dictating solubility, reactivity, and purification strategies. 3-Acetamido-4-
nitrobenzoic acid is typically a solid at room temperature. A summary of its key properties is

provided below.

Table 1: Physicochemical Properties of 3-Acetamido-4-nitrobenzoic acid
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Property Value Source(s)

CAS Number 54002-27-6

Molecular Formula C₉H₈N₂O₅

Molecular Weight 224.17 g/mol

Appearance
Beige to yellow crystalline

powder

Melting Point 220-226 °C

Functional Groups
Carboxylic Acid, Amide, Nitro

Group

Canonical SMILES
CC(=O)NC1=C(C=C(C=C1)C(

=O)O)[O-]

InChIKey
PXAFGNQRBIXGLM-

UHFFFAOYSA-N

Section 2: Synthesis and Purification
The most common and industrially relevant synthesis of 3-Acetamido-4-nitrobenzoic acid
involves the electrophilic nitration of 3-acetamidobenzoic acid. The acetamido group is an

ortho-, para-director; thus, the incoming nitro group is directed to the position ortho to the

acetamido group (position 4). The carboxylic acid group is a meta-director and deactivating,

which further favors substitution at the 4-position.

Causality in Experimental Design:
The choice of nitrating agent and reaction conditions is critical for achieving high yield and

purity. A mixture of concentrated nitric acid and sulfuric acid is typically employed. Sulfuric acid

acts as a catalyst by protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺),

which is the active nitrating species. Temperature control is paramount; the reaction is highly

exothermic, and maintaining a low temperature (e.g., 0-15°C) is essential to prevent over-

nitration and decomposition of the starting material, which could lead to unwanted byproducts.

Detailed Laboratory Synthesis Protocol
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This protocol is a representative method for the synthesis of 3-Acetamido-4-nitrobenzoic
acid.

Materials:

3-Acetamidobenzoic acid

Concentrated Sulfuric Acid (96%)

Concentrated Nitric Acid (70-84%)

Ice

Distilled Water

Procedure:

Preparation of the Reaction Mixture: In a flask equipped with a magnetic stirrer and placed in

an ice-salt bath, cautiously add 3-acetamidobenzoic acid to a predetermined amount of

concentrated sulfuric acid. Stir until complete dissolution. Maintain the temperature between

0-10°C.

Nitration: Slowly add a pre-cooled mixture of concentrated nitric acid and sulfuric acid

dropwise to the reaction flask over a period of 1-5 hours. The rate of addition should be

controlled to ensure the temperature does not exceed 12°C.

Reaction Completion: After the addition is complete, continue stirring the mixture at 10-15°C

for an additional hour to ensure the reaction goes to completion.

Precipitation (Quenching): Carefully pour the reaction mixture onto a large volume of

crushed ice and water with vigorous stirring. The product will precipitate as a pale yellow

solid. This step is crucial for separating the product from the highly acidic reaction medium.

Isolation and Washing: Isolate the precipitate by vacuum filtration. Wash the solid thoroughly

with copious amounts of cold distilled water to remove any residual acid.

Drying: Dry the product, 3-Acetamido-4-nitrobenzoic acid, in a vacuum oven at a

moderate temperature. The expected yield is typically high, around 89%.
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Purification:
The crude product can be purified by recrystallization from a suitable solvent, such as an

ethanol-water mixture, to yield a product with high purity suitable for subsequent synthetic

steps.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 3-Acetamido-4-nitrobenzoic acid.

Section 3: Chemical Reactivity and Mechanistic
Insights
The synthetic utility of 3-Acetamido-4-nitrobenzoic acid stems from the differential reactivity

of its three functional groups. This allows for a stepwise and selective modification of the

molecule.

Reduction of the Nitro Group: The nitro group is highly susceptible to reduction, which is a

key transformation. This reaction converts the nitro group into an amino group, yielding 4-

Amino-3-acetamidobenzoic acid. This transformation is pivotal as it introduces a new

nucleophilic center.

Common Reagents: A variety of reducing agents can be employed, including tin(II)

chloride (SnCl₂) in the presence of concentrated hydrochloric acid, or catalytic

hydrogenation using catalysts like Palladium on carbon (Pd/C) with hydrogen gas. The

choice of reagent can be influenced by the presence of other functional groups and
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desired selectivity. For instance, SnCl₂/HCl is a robust method effective for this

transformation.

Hydrolysis of the Amide: The acetamido group can be hydrolyzed under acidic or basic

conditions to yield the corresponding amino group. This reaction is often performed after the

reduction of the nitro group to produce 3,4-diaminobenzoic acid, a valuable precursor for

heterocyclic compounds like benzimidazoles.

Reactions of the Carboxylic Acid: The carboxylic acid group can undergo standard

transformations such as esterification (reaction with an alcohol in the presence of an acid

catalyst) or conversion to an acyl chloride (using thionyl chloride or oxalyl chloride), which

can then be used to form amides or other derivatives.

Reactivity Pathway Diagram

3-Acetamido-4-nitrobenzoic acid
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Caption: Key reaction pathways of 3-Acetamido-4-nitrobenzoic acid.

Section 4: Applications in Research and Drug
Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b112748?utm_src=pdf-body-img
https://www.benchchem.com/product/b112748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Acetamido-4-nitrobenzoic acid is primarily used as an intermediate in organic synthesis. Its

derivatives are key components in various biologically active molecules.

Precursor to Diaminobenzoic Acids: As illustrated in the reactivity section, it is a precursor to

3,4-diaminobenzoic acid. This diamine is a fundamental building block for the synthesis of

benzimidazoles, a class of heterocyclic compounds with a broad spectrum of pharmaceutical

applications, including as anthelmintics, antifungals, and proton pump inhibitors.

Synthesis of Bioactive Molecules: The selective reduction of the nitro group to an amine

provides 4-amino-3-acetamidobenzoic acid. This compound and its derivatives have been

investigated for their potential antimicrobial activities. For instance, they can be used to

synthesize Schiff bases which have shown inhibitory action against microbial neuraminidase.

Intermediate for Dyes and Polymers: Derivatives of aminobenzoic acids are also used in the

synthesis of azo dyes and high-performance polymers.

Section 5: Analytical Characterization
Ensuring the purity and confirming the identity of 3-Acetamido-4-nitrobenzoic acid is crucial.

This is typically achieved through a combination of spectroscopic and chromatographic

techniques.

Standard Analytical Workflow
Thin-Layer Chromatography (TLC): A rapid and simple method to monitor the progress of the

synthesis and assess the purity of the product. A suitable mobile phase (e.g., a mixture of

ethyl acetate and hexane) is used to separate the product from starting materials and

byproducts.

Melting Point Determination: A sharp melting point range close to the literature value (220-

226 °C) is a good indicator of purity.

Spectroscopic Analysis:

FT-IR Spectroscopy: Fourier-Transform Infrared (FT-IR) spectroscopy is used to identify

the key functional groups. Expected characteristic peaks include:
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~3300 cm⁻¹ (N-H stretch of the amide)

~1700 cm⁻¹ (C=O stretch of the carboxylic acid)

~1680 cm⁻¹ (C=O stretch of the amide, Amide I band)

~1530 and ~1350 cm⁻¹ (asymmetric and symmetric N-O stretches of the nitro group)

NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed

structural information.

¹H NMR: Will show distinct signals for the aromatic protons, the amide N-H proton, and

the methyl protons of the acetyl group.

¹³C NMR: Will show characteristic signals for the carbonyl carbons of the carboxylic acid

and amide, the aromatic carbons, and the methyl carbon.

Section 6: Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 3-
Acetamido-4-nitrobenzoic acid.

Hazard Identification: The compound may cause skin irritation, serious eye irritation, and

may cause an allergic skin reaction. It is harmful if swallowed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves (e.g., nitrile), and a lab coat. When handling the powder, a dust mask or

respirator may be required to avoid inhalation.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid generating dust.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from strong oxidizing agents and strong bases.

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.

Conclusion
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3-Acetamido-4-nitrobenzoic acid is a synthetically valuable intermediate whose utility is

derived from the well-defined reactivity of its functional groups. A thorough understanding of its

properties, synthesis, and reactivity, as outlined in this guide, is essential for its effective use in

research and development. Its role as a precursor to complex heterocyclic systems

underscores its importance in the synthesis of pharmaceuticals and other high-value chemical

products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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